Cas no 154195-30-9 (1-Benzylazepane-2,5-dione)

• Product Name: 1-Benzylazepane-2,5-dione
• CAS No: 154195-30-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD17677085
• CID: 1039858
• PubChem ID: 46942288
• Update Time: 2025-04-20

1-Benzylazepane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-Benzylazepane-2,5-dione
• 1-Benzyl-azepane-2,5-dione
• Tetrahydro-1-(phenylmethyl)-1H-azepine-2,5-dione
• 1H-Azepine-2,5-dione, tetrahydro-1-(phenylMethyl)-
• 1-benzyl-2,5-azepanedione
• 7738AA
• FCH2793033
• AX8237931
• Y10407
• DTXSID90677583
• AC-29589
• F2147-2743
• DA-29725
• CS-0156300
• DS-17551
• AKOS015917452
• MFCD17677085
• AB91450
• 154195-30-9

• MDL： MFCD17677085
• Inchi： 1S/C13H15NO2/c15-12-6-7-13(16)14(9-8-12)10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： CTOCTUGUWVAJRP-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• XLogP3: 0.6

Experimental Properties

• Density: 1.164±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 392.0±35.0 °C at 760 mmHg
• Flash Point: 180.9±18.3 °C
• Solubility: Slightly soluble (5 g/l) (25 º C),
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Benzylazepane-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

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